Cas no 176977-57-4 (Benzonitrile, 4-[[6-methoxy-2-(4-methylphenyl)-3-benzofuranyl]carbonyl]-)
176977-57-4 structure
Product Name:Benzonitrile, 4-[[6-methoxy-2-(4-methylphenyl)-3-benzofuranyl]carbonyl]-
CAS No:176977-57-4
MF:C24H17NO3
MW:367.396686315537
CID:1369488
PubChem ID:18925539
Update Time:2025-04-20
Benzonitrile, 4-[[6-methoxy-2-(4-methylphenyl)-3-benzofuranyl]carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[[6-methoxy-2-(4-methylphenyl)-3-benzofuranyl]carbonyl]-
- DTXSID101156033
- 176977-57-4
- [6-Methoxy-2-(4-methylphenyl)benzo[b]furan-3-yl][4 -cyanophenyl]methanone
- JJRWLZQJBRLKBK-UHFFFAOYSA-N
- 4-[[6-Methoxy-2-(4-methylphenyl)-3-benzofuranyl]carbonyl]benzonitrile
- [6-Methoxy-2-(4-methylphenyl)benzo[b]furan-3-yl][4-cyanophenyl]methanone
- SCHEMBL7123280
-
- Inchi: 1S/C24H17NO3/c1-15-3-7-18(8-4-15)24-22(20-12-11-19(27-2)13-21(20)28-24)23(26)17-9-5-16(14-25)6-10-17/h3-13H,1-2H3
- InChI Key: JJRWLZQJBRLKBK-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C(C2C=CC(C#N)=CC=2)=O)=C1C1C=CC(C)=CC=1)OC
Computed Properties
- Exact Mass: 367.12091
- Monoisotopic Mass: 367.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.23
Benzonitrile, 4-[[6-methoxy-2-(4-methylphenyl)-3-benzofuranyl]carbonyl]- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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